Cas no 338416-84-5 (1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde)

• Product Name: 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde
• CAS No: 338416-84-5
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD01315835
• CID: 3142973
• PubChem ID: 2763805
• Update Time: 2025-10-28

1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde
• DTXSID901203363
• SMR000179037
• CS-0451269
• CHEMBL1465310
• MFCD01315835
• 338416-84-5
• 1-Methyl-2-(3-methylphenoxy)-1H-indole-3- carbaldehyde
• Oprea1_300613
• 1-methyl-2-(3-methylphenoxy)indole-3-carbaldehyde
• HMS2174L24
• 1-Methyl-2-(m-tolyloxy)-1H-indole-3-carbaldehyde
• 3N-350S
• 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carboxaldehyde
• AKOS005070156
• MLS000326505

• MDL： MFCD01315835
• Inchi： 1S/C17H15NO2/c1-12-6-5-7-13(10-12)20-17-15(11-19)14-8-3-4-9-16(14)18(17)2/h3-11H,1-2H3
• InChI Key： QHXHYVGYLMKQRI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)C1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 265.110278721Da
• Monoisotopic Mass: 265.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 80-82°C

1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde

Introduction to 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde (CAS No. 338416-84-5)

1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde, with the CAS number 338416-84-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde includes a methylated indole core and a substituted phenoxy group, making it a promising candidate for various pharmacological studies.

The chemical structure of 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde is characterized by its unique combination of functional groups. The indole ring, a common motif in natural products and synthetic compounds, provides a rigid planar structure that can interact with biological targets through π-stacking and hydrogen bonding. The presence of the methyl group at the 1-position of the indole ring enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability. The 3-methylphenoxy substituent on the indole ring adds further complexity and specificity to the molecule's interactions with biological systems.

Recent research has highlighted the potential of 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

In addition to its anti-inflammatory effects, 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde has also been investigated for its potential neuroprotective properties. Research has demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to upregulate antioxidant enzymes and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic properties of 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde have also been studied in detail. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety, preliminary toxicology studies have indicated that 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials. These assessments will include detailed evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde involves several steps, including the formation of the indole core and the introduction of the 3-methylphenoxy substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 1-Methyl-2-(3-methylphenoxy)-1H-indole-3-carbaldehyde (CAS No. 338416-84-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.